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Compound of Interest

Tetrahydro-2H-pyran-3-carboxylic
Compound Name:
acid hydrazide

Cat. No.: B1419768

CAS Number: 59293-33-3

Introduction: The Strategic Importance of the
Hydrazide Moiety in a Tetrahydropyran Scaffold

In the landscape of modern medicinal chemistry and drug development, the strategic
incorporation of specific functional groups and scaffolds is paramount to achieving desired
pharmacokinetic and pharmacodynamic profiles. Tetrahydro-2H-pyran-3-carboxylic acid
hydrazide, also known by its IUPAC name oxane-3-carbohydrazide, is a heterocyclic building
block of increasing interest.[1] Its structure marries the favorable physicochemical properties of
the tetrahydropyran (THP) ring with the versatile reactivity of the hydrazide functional group.
The THP moiety is a prevalent feature in numerous natural products and biologically active
molecules, often serving as a bioisosteric replacement for cyclohexyl or other cyclic systems to
enhance aqueous solubility and modulate metabolic stability.[2] The hydrazide group, in turn, is
a cornerstone in synthetic chemistry, acting as a precursor for a diverse array of heterocycles
and as a key component in the formation of hydrazone linkages, which are themselves
prevalent in a wide range of bioactive compounds.[3][4]

This technical guide provides a comprehensive overview of Tetrahydro-2H-pyran-3-
carboxylic acid hydrazide, detailing its chemical and physical properties, a validated
synthesis protocol, analytical characterization methods, and its applications in pharmaceutical
research, supported by field-proven insights and authoritative references.
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Physicochemical and Structural Properties

The unique arrangement of the ether and hydrazide functionalities within a saturated six-
membered ring imparts a specific set of properties to Tetrahydro-2H-pyran-3-carboxylic acid
hydrazide, influencing its reactivity, solubility, and interaction with biological targets. A
summary of its key properties is presented in the table below.

Property Value Source
CAS Number 59293-33-3 [11[5]
Molecular Formula CeH12N202 [6]
Molecular Weight 144.17 g/mol [6]
IUPAC Name oxane-3-carbohydrazide [1]
SMILES NNC(=0)C1CCCOC1 [1][6]
Topological Polar Surface Area

(TPSA) 64.35 A2 [6]
Predicted LogP -0.5971 [6]
Hydrogen Bond Donors 2 [6]
Hydrogen Bond Acceptors 3 [6]
Rotatable Bonds 1 [6]

Synthesis Protocol: From Carboxylic Ester to
Hydrazide

The synthesis of Tetrahydro-2H-pyran-3-carboxylic acid hydrazide is most commonly and
efficiently achieved through the hydrazinolysis of a corresponding ester, typically the methyl or
ethyl ester of Tetrahydro-2H-pyran-3-carboxylic acid. This reaction is a well-established and
robust transformation in organic synthesis.[4] The causality behind this choice of precursors
lies in the electrophilic nature of the ester carbonyl carbon, which is readily attacked by the
nucleophilic hydrazine. The reaction is typically carried out in an alcoholic solvent, which serves
to dissolve both reactants and facilitate the reaction.
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Step-by-Step Methodology

Precursor Preparation: Begin with the commercially available ethyl or methyl ester of
Tetrahydro-2H-pyran-3-carboxylic acid.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve the ester in a suitable alcohol solvent, such as ethanol or methanol.

Addition of Hydrazine: To the stirred solution, add an excess of hydrazine hydrate (typically 2
to 5 equivalents). The excess hydrazine ensures the complete conversion of the ester and
minimizes the formation of the undesired diacyl-hydrazine byproduct.

Reaction Conditions: The reaction mixture is then heated to reflux and maintained at this
temperature for a period of 4 to 24 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Isolation: Upon completion of the reaction, the solvent is removed under
reduced pressure. The resulting crude product is then purified, typically by recrystallization
from a suitable solvent system (e.g., ethanol/ether or isopropanol) to yield the pure
Tetrahydro-2H-pyran-3-carboxylic acid hydrazide as a solid.
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Synthesis Workflow

Hydrazine Hydrate
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Synthesis of Tetrahydro-2H-pyran-3-carboxylic acid hydrazide.

Analytical Characterization

The identity and purity of synthesized Tetrahydro-2H-pyran-3-carboxylic acid hydrazide are
confirmed using a suite of standard analytical techniques. Commercial suppliers confirm the
structure and purity of this compound using methods such as Liquid Chromatography-Mass
Spectrometry (LCMS), Gas Chromatography-Mass Spectrometry (GCMS), and Nuclear
Magnetic Resonance (NMR) spectroscopy.[1]

* 'H NMR Spectroscopy: The proton NMR spectrum would be expected to show characteristic
signals for the protons of the tetrahydropyran ring and the N-H protons of the hydrazide
group. The chemical shifts and coupling patterns of the ring protons would confirm the 3-
substitution pattern.

e 13C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for each of
the six carbon atoms in the molecule, including the carbonyl carbon of the hydrazide.
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« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
the N-H stretching vibrations of the primary amine and amide functionalities, as well as a
strong absorption for the C=0 stretching of the amide.

e Mass Spectrometry (MS): Mass spectral analysis will show the molecular ion peak
corresponding to the molecular weight of the compound (144.17 g/mol ), confirming its
elemental composition.[6]

Applications in Drug Discovery and Development

The true value of Tetrahydro-2H-pyran-3-carboxylic acid hydrazide lies in its role as a
versatile intermediate in the synthesis of more complex molecules with potential therapeutic
applications. The hydrazide functionality is a reactive handle that can be readily transformed
into a variety of other functional groups and heterocyclic systems.[4]

Precursor to Heterocyclic Scaffolds

Hydrazides are well-established precursors for the synthesis of a wide range of five- and six-
membered heterocyclic rings, which are core components of many approved drugs.[3][4] For
instance, Tetrahydro-2H-pyran-3-carboxylic acid hydrazide can be used to synthesize:

e Pyrazoles: By reaction with 1,3-dicarbonyl compounds.[4]

o Oxadiazoles: Through cyclization reactions, often involving reagents like carbon disulfide or
cyanogen bromide.[4]

e Triazoles: Via various synthetic routes, including reactions with isothiocyanates.[4]

The incorporation of the THP moiety into these heterocyclic systems can enhance their drug-
like properties.
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Synthetic Utility in Heterocycle Formation

Tetrahydro-2H-pyran-3-
carboxylic acid hydrazide
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Role as a precursor to bioactive heterocycles.

Formation of Hydrazone Linkages

The reaction of Tetrahydro-2H-pyran-3-carboxylic acid hydrazide with aldehydes and
ketones readily forms stable hydrazone linkages.[3] This chemistry is widely employed in the
development of prodrugs and in the design of molecules for targeted drug delivery. The
resulting hydrazones can exhibit a range of biological activities, including antimicrobial,
anticonvulsant, and anti-inflammatory properties.[3]

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling
Tetrahydro-2H-pyran-3-carboxylic acid hydrazide. A comprehensive review of the Safety
Data Sheet (SDS) is mandatory before use.[5]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.
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e Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

Conclusion

Tetrahydro-2H-pyran-3-carboxylic acid hydrazide is a valuable and versatile building block
for researchers and scientists in drug development. Its unique combination of a drug-like
tetrahydropyran scaffold and a reactive hydrazide handle provides a gateway to a diverse
range of novel chemical entities. The synthetic accessibility and the potential for straightforward
chemical modification make it an attractive starting material for the synthesis of libraries of
compounds for high-throughput screening and lead optimization. As the quest for new
therapeutics with improved properties continues, the strategic use of such well-designed
building blocks will undoubtedly play a crucial role in the future of medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tetrahydro-2h-pyran-3-carboxylic acid hydrazide [synhet.com]

2. chemimpex.com [chemimpex.com]

3. Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and
Biological Activity | MDPI [mdpi.com]

4. mdpi.com [mdpi.com]

5. static.cymitquimica.com [static.cymitquimica.com]

6. chemscene.com [chemscene.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Tetrahydro-2H-pyran-3-
carboxylic acid hydrazide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1419768?utm_src=pdf-body
https://www.benchchem.com/product/b1419768?utm_src=pdf-custom-synthesis
https://www.synhet.com/products/CAS-59293-33-3
https://www.chemimpex.com/products/20871
https://www.mdpi.com/2673-4591/11/1/21
https://www.mdpi.com/2673-4591/11/1/21
https://www.mdpi.com/1420-3049/30/13/2852
https://static.cymitquimica.com/products/10/pdf/sds-F502605.pdf
https://www.chemscene.com/product/59293-33-3.html
https://www.benchchem.com/product/b1419768#tetrahydro-2h-pyran-3-carboxylic-acid-hydrazide-cas-number
https://www.benchchem.com/product/b1419768#tetrahydro-2h-pyran-3-carboxylic-acid-hydrazide-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1419768#tetrahydro-2h-pyran-3-carboxylic-acid-
hydrazide-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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